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Cat. No.: B7801028
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This guide provides essential safety protocols, troubleshooting, and emergency procedures for
handling 2-Chloro-p-xylene in a laboratory setting. It is intended for researchers, scientists,
and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 2-Chloro-p-xylene and what are its primary hazards?

2-Chloro-p-xylene (CAS No. 95-72-7) is a flammable liquid and vapor.[1][2] It is harmful if it
comes into contact with skin or is inhaled.[1][2] The substance can cause skin and serious eye
irritation, and may also lead to respiratory irritation.[1] Based on the hazards of its parent
compound, xylene, it may cause damage to organs through prolonged or repeated exposure
and can be toxic to aquatic life.[1][3]

Q2: What are the potential health effects of exposure to 2-Chloro-p-xylene?

Exposure can lead to a range of health effects. Short-term exposure to xylene vapors, the
parent compound, can irritate the skin, eyes, nose, and throat.[4][5] It can also affect the central
nervous system, causing headaches, dizziness, and nausea.[5][6] High concentrations can
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lead to more severe symptoms, including respiratory failure.[5] Long-term or repeated exposure
may damage the liver and kidneys.[3]

Q3: What are the proper storage and handling conditions for 2-Chloro-p-xylene?

2-Chloro-p-xylene should be stored in a cool, dry, and well-ventilated area away from heat,
sparks, open flames, and direct sunlight.[7][8] Containers must be kept tightly closed and
should be bonded and grounded during transfer to prevent static discharge.[7][8] All electrical
equipment in storage areas must be explosion-proof.[7] It is crucial to handle this chemical only
within a certified chemical fume hood to control vapor exposure.[9][10]

Q4: What chemicals are incompatible with 2-Chloro-p-xylene?

2-Chloro-p-xylene should be kept separate from strong oxidizing agents, strong acids, and
strong bases.[9] Contact with these substances can lead to hazardous reactions.

Quantitative Data Summary

The following tables summarize key data for 2-Chloro-p-xylene and its parent compound, p-
xylene, for easy reference.

Table 1: Physical and Chemical Properties

Property Value

Chemical Formula CsHoCl

CAS Number 95-72-7[11]
Physical State Liquid[9]
Appearance Colorless|[9]
Odor Aromatic[9]
Melting Point 13 °C/55.4 °F[9]

| DOT Classification | UN1993, Flammable liquid, n.o.s., 3, PG lll[11] |

Table 2: Health Hazard Summary (Based on Xylene Data)

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.safework.nsw.gov.au/hazards-a-z/hazardous-chemical/priority-chemicals/xylene
https://nj.gov/health/eoh/rtkweb/documents/fs/2014.pdf
https://www.benchchem.com/product/b7801028/docs?utm_src=pdf-body#technical-support-center-mitigating-hazards-of-2-chloro-p-xylene
https://www.benchchem.com/product/b7801028/docs?utm_src=pdf-body#technical-support-center-mitigating-hazards-of-2-chloro-p-xylene
https://www.htpchem.com/Dext/file_down?dir=product&fileName=c73457e950d340638684e1452ee7d07e&oriFileName=E_GHS_MSDS0195__P_X__Decryption.pdf
https://www.pcs.com.sg/wp-content/uploads/2017/04/PCS08006.pdf
https://www.htpchem.com/Dext/file_down?dir=product&fileName=c73457e950d340638684e1452ee7d07e&oriFileName=E_GHS_MSDS0195__P_X__Decryption.pdf
https://www.pcs.com.sg/wp-content/uploads/2017/04/PCS08006.pdf
https://www.htpchem.com/Dext/file_down?dir=product&fileName=c73457e950d340638684e1452ee7d07e&oriFileName=E_GHS_MSDS0195__P_X__Decryption.pdf
https://www.fishersci.com/store/msds?partNumber=AC445680000&productDescription=P-XYLENE%2BFOR%2BHPLC%2B100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chloro_isopropyl_silane.pdf
https://www.benchchem.com/product/b7801028/docs?utm_src=pdf-body#technical-support-center-mitigating-hazards-of-2-chloro-p-xylene
https://www.benchchem.com/product/b7801028/docs?utm_src=pdf-body#technical-support-center-mitigating-hazards-of-2-chloro-p-xylene
https://www.fishersci.com/store/msds?partNumber=AC445680000&productDescription=P-XYLENE%2BFOR%2BHPLC%2B100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b7801028/docs?utm_src=pdf-body#technical-support-center-mitigating-hazards-of-2-chloro-p-xylene
https://www.calpaclab.com/2-chloro-p-xylene-25g-each/spc-tci-c0313-25g
https://www.fishersci.com/store/msds?partNumber=AC445680000&productDescription=P-XYLENE%2BFOR%2BHPLC%2B100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC445680000&productDescription=P-XYLENE%2BFOR%2BHPLC%2B100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC445680000&productDescription=P-XYLENE%2BFOR%2BHPLC%2B100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC445680000&productDescription=P-XYLENE%2BFOR%2BHPLC%2B100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.calpaclab.com/2-chloro-p-xylene-25g-each/spc-tci-c0313-25g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Hazard Description

Harmful if inhaled. May cause respiratory

Acute Toxicity (Inhalation) irritation.[1][8]
irritation.

Acute Toxicity (Dermal) Harmful in contact with skin.[1][2]

Causes skin irritation. Prolonged contact can

Skin Corrosion/Irritation
lead to dryness and redness.[1][3]

Eye Damage/Irritation Causes serious eye irritation.[1]

May be fatal if swallowed and enters airways.[1]

[2](8]

Aspiration Hazard

| Specific Target Organ Toxicity | May cause damage to the central nervous system, liver, and
kidneys through prolonged or repeated exposure.[1][3] |

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving 2-Chloro-p-

xylene.
Personal Protective Equipment (PPE)
Q: What is the minimum required PPE for handling 2-Chloro-p-xylene?

A comprehensive PPE strategy is the first line of defense.[10] At a minimum, personnel should
wear chemical-resistant gloves (Nitrile or Neoprene are recommended), chemical splash
goggles that meet ANSI Z87.1 standards, a flame-resistant lab coat, full-length pants, and
closed-toe shoes.[10][12]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Eye & Face

Required Equipment

Chemical Splash Goggles
& Face Shield

Key Specifications & Best
Practices

Goggles must be tightly
fitting. A face shield
should be worn over
goggles for maximum
protection against
splashes.[10] Do not wear
contact lenses.[10]

Skin & Body

Chemical-Resistant Gloves &

Flame-Resistant Lab Coat

Use nitrile or neoprene gloves.
[10][12] Double-gloving is
recommended. Change gloves
immediately if contamination is
suspected. The lab coat must
be fully buttoned.[10]

| Respiratory | NIOSH-Approved Respirator | Required when working outside a fume hood or if

exposure limits may be exceeded. A full-face respirator with an organic vapor/acid gas cartridge

is recommended.[10] |

Q: When is respiratory protection necessary?

A NIOSH-approved respirator is required if you are working outside of a certified chemical fume

hood or if there is a risk of exceeding exposure limits.[10] All respirator use requires a formal

respiratory protection program, including fit testing and medical evaluation.[10]
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Task: Handling
2-Chloro-p-xylene

Is the work performed
entirely within a certified
chemical fume hood?

No / Risk of

Hijgh Concentration

Add Respiratory Protection:
- NIOSH-approved respirator with
appropriate cartridges

Minimum PPE Required:
- Chemical Goggles & Face Shield
- Nitrile/Neoprene Gloves
- Flame-Resistant Lab Coat
- Closed-toe Shoes

Proceed with Task

Click to download full resolution via product page
Caption: PPE selection logic for 2-Chloro-p-xylene.

Exposure and First Aid

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b7801028/docs?utm_src=pdf-body-img#technical-support-center-mitigating-hazards-of-2-chloro-p-xylene
https://www.benchchem.com/product/b7801028/docs?utm_src=pdf-body#technical-support-center-mitigating-hazards-of-2-chloro-p-xylene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Q: What should | do if I get 2-Chloro-p-xylene on my skin or in my eyes?

» Skin Contact: Immediately take off all contaminated clothing.[1][2] Rinse the affected skin
area with plenty of soap and water for at least 15 minutes.[3][4] Seek medical attention if
irritation persists.[8]

» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][7] Remove contact lenses if present and
easy to do.[7] Seek immediate medical attention from an ophthalmologist.[1]

Q: What is the first aid procedure for inhalation?

Move the affected person to fresh air immediately.[1][2] If breathing has stopped, begin artificial
respiration.[3] Call a physician or poison control center immediately.[1][7]

Q: What should | do if 2-Chloro-p-xylene is ingested?

Do NOT induce vomiting, as there is a high risk of the chemical entering the lungs (aspiration).
[2][8] If the victim is conscious, keep their airways free.[1] Seek immediate medical assistance.

[9]

1. Remove contaminated clothing.

Skin/Eye Contact 2. Flush with water for 15+ min.

3. Seek medical attention.

Skin/Eye
. 1. Move to fresh air.
Z_CEh>I(0prc:)s_ur_)e( tﬁe - Esog;igo Inhalation Inhalation 2. Provide respiratory support if needed.
Pxy! P : 3. Seek immediate medical attention.
Ingestion

1. DO NOT induce vomiting.
2. Keep airways clear.

Ingestion

3. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid decision tree for exposure incidents.
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Spills and Leaks
Q: How do | handle a small spill of 2-Chloro-p-xylene?

A small spill is one that can be cleaned up in 10 minutes or less by trained local personnel.[13]
If a small spill occurs, ensure you are wearing appropriate PPE.[13][14] Eliminate all sources of
ignition.[3][15] Contain the spill with a non-combustible absorbent material like sand, earth, or
vermiculite.[15] Do not use paper towels.[15] Collect the absorbed material using non-sparking
tools and place it in a suitable, closed, and labeled container for hazardous waste disposal.[9]
[15] Ventilate the area well after cleanup.[15]

Q: When is a spill considered "major" and what is the emergency procedure?

A spill is considered major if it is large in volume (e.g., >500 mL), presents a significant fire or
health hazard, or if personnel are not trained or equipped to handle it.[14][15] In the event of a
major spill, the priority is personnel safety. Evacuate the area immediately, secure and control
entry, and notify your institution's emergency response personnel (e.g., Environmental Health &
Safety) and/or the fire department.[3][13][15]

Experimental Protocols

Protocol 1: Safe Handling and Use in a Chemical Fume Hood

e Preparation:

o

Ensure the chemical fume hood is certified and functioning correctly.

o

Confirm that an emergency eyewash station and safety shower are accessible.[9][10]

o

Assemble all necessary equipment and reagents before starting.

[¢]

Don all required PPE as specified in Table 3.

» Handling:

o Conduct all manipulations, including weighing and transferring, inside the fume hood to
minimize vapor exposure.[9]
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o Use the smallest volume of the chemical necessary for the experiment.[16]
o Keep containers tightly closed when not in use.[7][8]

o Use non-sparking tools and explosion-proof equipment.[9]

e Post-Handling:

[¢]

Tightly seal all containers of 2-Chloro-p-xylene.

Decontaminate the work area within the fume hood.

o

[e]

Properly segregate and label all waste for disposal.
o Remove PPE and wash hands thoroughly with soap and water.[2]
Protocol 2: Small Spill Cleanup Procedure (<500 mL)

o Alert & Assess: Alert personnel in the immediate area. Assess the spill to ensure it is minor
and you are trained and comfortable cleaning it up.[15]

e Secure Area: Restrict access to the spill area. Extinguish all nearby ignition sources.[3][14]

e Don PPE: Wear, at a minimum, chemical-resistant gloves, chemical splash goggles, a face
shield, and a lab coat.[13][14]

e Contain Spill: Place a non-combustible absorbent material (e.g., vermiculite, sand) around
the periphery of the spill and then work towards the center.[15]

e Absorb & Collect: Allow the material to fully absorb the liquid. Using non-sparking tools,
carefully scoop the contaminated absorbent into a designated, leak-proof hazardous waste
container.[9][14][15]

o Decontaminate: Wipe the spill area with soap and water, and dispose of the cleaning
materials as hazardous waste.[14]

o Ventilate & Report: Allow the area to ventilate thoroughly.[15] Report the incident to your
supervisor or laboratory manager.[14]
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Trained Personnel Cleanup
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3. Call Emergency Response (EH&S/911)

1. Don appropriate PPE.
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3. Contain with absorbent material.
4. Collect with non-sparking tools.
5. Place in hazardous waste container.
6. Decontaminate & ventilate area.

Report Incident to Supervisor
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Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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